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Propylparaben Sodium at a Glance

Property Description

Chemical
Classification

Sodium salt of propylparaben (n-propyl ester of p-hydroxybenzoic acid); a

paraben [1] [2].

| General Antimicrobial Activity | • Fungi & Molds: Effective; most efficient against molds and yeasts [3]

[4]. • Bacteria: Less active against bacteria, particularly Gram-negative bacteria [3] [4]. | | Commonly Used

In | Cosmetics, pharmaceuticals, and food products [3] [1] [2]. | | Typical Usage Concentration | Cosmetics:

Often used at 0.01% to 0.3%; maximum allowed concentration varies by region [5] [2]. |

Experimental Workflow for Antimicrobial Testing

For a professional comparison, testing the antimicrobial efficacy of preservatives like propylparaben

sodium typically follows standardized microbiological methods. The chart below outlines a general

workflow for a preservative effectiveness test (PET), which you can adapt for your specific needs.
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Phase 1: Preparation

Phase 2: Incubation & Sampling

Phase 3: Analysis & Evaluation

Start: Preservative Effectiveness Test

Prepare Test Formulations
with preservative(s)

Prepare Inoculum
(Specific bacteria, yeasts, molds)

Inoculate Test Formulations

Incubate at Specified Temperature

Sample at Time Intervals
(e.g., 0, 7, 14, 28 days)

Quantify Viable Microorganisms
(Plate count method)

Calculate Log Reduction

Click to download full resolution via product page
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Key Formulation and Regulatory Considerations

When selecting a preservative, its antimicrobial spectrum is just one factor. The search results highlight

several other critical points to consider:

pH Dependency: The activity of propylparaben and other organic acid-based systems is pH-

dependent. They are most effective in acidic environments (pH ≤ 5.5), unlike some other
preservatives that work in a broader pH range [5] [3].

Synergistic Combinations: Propylparaben is often used in combination with other preservatives,
such as methylparaben, to broaden the antimicrobial spectrum and enhance efficacy [4] [1]. One

study also noted synergistic effects between propylparaben and the antifungal drug fluconazole
against Candida albicans [6].

Regulatory Status: The regulatory landscape for parabens is evolving. For instance, the European
Union has restrictions on their use in leave-on cosmetics for young children, and California has

passed a law to ban propylparaben in food by 2027 [5] [1]. This is a crucial factor for product
development.
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[https://www.smolecule.com/products/b742810#propylparaben-sodium-antimicrobial-spectrum-

comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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